Syntheses of heterocyclic compounds. Part XVI. Preparative routes to indoles with t-amine substituents in the benzene ring
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39670000315
Abstract
Various synthetic approaches to indoles and benzodihydrocarbazoles in which the indole skeleton has H, NO2, or NHAc at position-4 and a t-amine substituent at position-7 are discussed. A simple procedure for making indoles from arylamines and carbonyl compounds without isolation of intermediates is described, and conditions for nucleophilic replacement of activated chlorine in indoles have been studied.
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